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Bupirimate Dietary Risk Assessment Data

The following table summarizes key quantitative data from recent studies on bupirimate and its metabolite,

ethirimol, in food crops.

Compound / Value / .

. Matrix Notes Source
Metric Range
Bupirimate <0.01 to Cucumber (terminal, 3 From 12 trials in China; [1]
Residues 0.076 days post-application) assessed as sum of

mg/kg bupirimate and ethirimol.

Ethirimol <0.01 to Cucumber (terminal, 3 Metabolite of bupirimate. [1]
Residues 0.04 mg/kg  days post-application)
Chronic Dietary < 2.476% Chinese population (all RQc < 100% indicates [1]
Risk (RQc) demographics) acceptable risk.

| MRL (EU) | 0.3 mg/kg (e.g., peaches, apples) 0.01 mg/kg (e.g., citrus, root vegetables) | Various fruits &

vegetables | Legal maximum residue levels. | [2] |
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Detailed Experimental Protocols

The dietary risk assessment for bupirimate involves several critical steps, from residue analysis in the field

to intake calculation.

Field Trial and Sampling

e Purpose: To determine the actual residue levels of bupirimate and its metabolite, ethirimol, in crops
under realistic agricultural conditions [1].

e Procedure: Supervised field trials are conducted according to Good Agricultural Practices (GAP). For
a study on cucumbers, the fungicide was applied at the maximum recommended dosage twice with a
7-day interval. Samples were collected 3, 5, and 7 days after the final application [1].

e Sample Prep: Collected cucumber samples are chopped, homogenized, and stored at < -18°C until
analysis to preserve residue integrity [1].

Residue Analysis (QUEChERS and LC-MS/MS)

This multi-step method is the gold standard for determining pesticide residues.

e Extraction: 10.0 g of homogenized sample is weighed and mixed with 10 mL of acidified acetonitrile
(with 2% acetic acid) and vortexed vigorously. This step transfers the pesticide residues from the food
matrix into the solvent [1] [3].

¢ Partitioning: A salt mixture (e.g., 4g MgSOa, 1g NaCl) is added to the tube. Vortexing and
centrifugation separate the organic (acetonitrile) layer, which contains the pesticides, from the water
and dissolved matrix components [3].

e Cleanup: A portion of the extract is purified using d-SPE (dispersive Solid-Phase Extraction) with
sorbents like PSA (Primary Secondary Amine) and MgSOa to remove fatty acids, sugars, and other
interferences [1] [3].

¢ Analysis: The final clean extract is analyzed using Liquid Chromatography-Tandem Mass
Spectrometry (LC-MSIMS). This technique provides high sensitivity and specificity, allowing for the
accurate quantification of bupirimate and ethirimol even at very low levels (e.g., 0.01 mg/kg) [1].

Risk Quotient Calculation

The chronic dietary risk is evaluated by calculating a Risk Quotient (RQc).
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e Formula: RQc = (National Estimated Daily Intake (NEDI)) / Acceptable Daily
Intake (ADI) * 100% [1].
e Variables:
o NEDI: Estimated using the highest residue (HR) from field trials and large portion consumption
data for different demographic groups [1].
o ADI: The Acceptable Daily Intake is a toxicological threshold representing the amount of a
substance that can be consumed daily over a lifetime without appreciable health risk. It is

established by regulatory bodies.
¢ Interpretation: An RQc value of less than 100% is considered to indicate an acceptable chronic

dietary risk [1].

Risk Assessment Workflow and Fungicide Action

The following diagrams illustrate the logical workflow of a dietary risk assessment and the biochemical

action of bupirimate.
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Dietary Risk Assessment Workflow
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Bupirimate Fungicidal Action Pathway

Key Insights for Professionals

e Overall Low Risk: Current scientific evidence indicates that the chronic dietary intake risk from
bupirimate residues in cucumbers is low and acceptable for consumers [1].
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¢ Vulnerable Groups: While the risk is low across all demographics, children may represent a sub-
group at a relatively higher risk and should be a focus in risk assessments [1].

¢ Importance of Metabolites: For bupirimate, regulatory assessments must include its metabolite,
ethirimol, as the combined residue defines the potential dietary risk [1].

¢ Advanced Detection: Beyond LC-MS/MS, research into rapid immunoassays like
immunochromatographic strips is ongoing, which could enable faster, on-site screening for
bupirimate residues in the future [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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